Cas no 691905-33-6 (3-(2,6-Difluorophenyl)benzaldehyde)
691905-33-6 structure
Product Name:3-(2,6-Difluorophenyl)benzaldehyde
CAS No:691905-33-6
MF:C13H8F2O
MW:218.198830604553
CID:973232
PubChem ID:23082705
Update Time:2025-04-19
3-(2,6-Difluorophenyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,6-Difluorophenyl)benzaldehyde
- AG-G-68979
- CTK5C9211
- 2',6'-difluorobiphenyl-3-carbaldehyde
- UDCLVTUEVDSFES-UHFFFAOYSA-N
- DTXSID00630402
- 2',6'-Difluoro[1,1'-biphenyl]-3-carbaldehyde
- AKOS013355440
- 691905-33-6
- SCHEMBL1745719
-
- Inchi: 1S/C13H8F2O/c14-11-5-2-6-12(15)13(11)10-4-1-3-9(7-10)8-16/h1-8H
- InChI Key: UDCLVTUEVDSFES-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C1C=CC=C(C=O)C=1)F
Computed Properties
- Exact Mass: 218.05400
- Monoisotopic Mass: 218.05432120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.44430
3-(2,6-Difluorophenyl)benzaldehyde Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
691905-33-6 (3-(2,6-Difluorophenyl)benzaldehyde) Related Products
- 57592-43-5(3-Fluoro-4-phenylbenzaldehyde)
- 676348-33-7(2'-fluoro-[1,1'-biphenyl]-3-carbaldehyde)
- 728918-75-0(4-(2,4-Difluorophenyl)benzaldehyde)
- 57592-42-4(2'-fluoro-[1,1'-biphenyl]-4-carbaldehyde)
- 164334-74-1(4'-fluoro-[1,1'-biphenyl]-3-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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